Cas no 1361524-56-2 (2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361524-56-2
• MF: C₁₁H₄Cl₄IN
• MW: 418.872631072998
• CID: 4968134
• Update Time: 2025-08-04

2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl4IN/c12-8-1-5(2-9(13)10(8)14)7-3-6(16)4-17-11(7)15/h1-4H
• InChI Key： GJPSMSXSVZWPPB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 6
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine

Introduction to 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361524-56-2)

2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine, identified by its CAS number 1361524-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The unique structural features of 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine, including the presence of chloro and iodo substituents on the pyridine ring and a trichlorophenyl group at the 3-position, contribute to its distinct chemical reactivity and potential therapeutic applications.

The synthesis and characterization of 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine have been extensively studied in recent years, particularly in the context of developing novel pharmaceutical agents. The compound’s structural framework allows for various functionalization strategies, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to explore new pathways for drug discovery, particularly in the areas of anticancer and antimicrobial therapies.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine as a lead compound. Studies have demonstrated that the compound can interact with biological targets through multiple mechanisms, including inhibition of key enzymes and disruption of signaling pathways. These findings have opened up new avenues for therapeutic intervention and have prompted further investigation into its pharmacological profile.

The role of halogenated pyridines in medicinal chemistry cannot be overstated. The presence of chloro and iodo groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors for drug efficacy. Additionally, these substituents can modulate electronic properties, influencing binding affinity to biological targets. In this context, 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine stands out as a promising candidate for further development.

One of the most compelling aspects of 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine is its versatility in synthetic chemistry. The compound serves as a building block for constructing more intricate molecular architectures, enabling chemists to design molecules with tailored biological activities. For instance, recent studies have shown that derivatives of this compound exhibit potent activity against certain resistant bacterial strains, underscoring its potential as a scaffold for antibiotic development.

The trichlorophenyl moiety in 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine is particularly noteworthy due to its ability to enhance binding interactions with biological targets. This group provides additional points of interaction with proteins and enzymes, improving drug-receptor affinity. Moreover, the chlorine atoms contribute to electron-withdrawing effects, which can fine-tune the electronic properties of the molecule for optimal pharmacological activity.

In terms of application potential, 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine has been explored in various therapeutic contexts. Researchers have investigated its efficacy in models of inflammation and neurodegenerative diseases, where it has shown promising results. The compound’s ability to modulate key signaling pathways has made it an attractive candidate for further preclinical studies aimed at developing novel treatments.

The synthesis of 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets high-quality standards for subsequent applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

The chemical properties of 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine also make it a valuable tool in mechanistic studies. Researchers have used spectroscopic techniques and computational methods to elucidate its reactivity and interaction with biological targets. These insights have not only enhanced our understanding of the compound’s behavior but also provided valuable information for designing more effective derivatives.

Looking ahead, the future prospects for 2-Chloro-5-iodo-3-(3,4,5-trichlorophenyl)pyridine are promising. Ongoing research aims to expand its applications in drug discovery and therapeutic development. Collaborative efforts between chemists and biologists are expected to yield novel insights into its potential uses across multiple disease areas. As our understanding of molecular interactions continues to evolve，this compound is poised to play a significant role in shaping future therapeutic strategies.